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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisopropylcarbinol, systematically named 2,4-dimethyl-3-pentanol, is a secondary alcohol

with significant applications as a pharmaceutical intermediate and a reagent in organic

synthesis.[1][2][3] This technical guide provides an in-depth overview of its synthesis,

physicochemical properties, and spectroscopic data. Detailed experimental protocols for its

preparation are presented, alongside visualizations of reaction pathways to facilitate a

comprehensive understanding for researchers and professionals in drug development and

chemical synthesis.

Physicochemical Properties
Diisopropylcarbinol is a colorless, flammable liquid.[1][4] Its key physical and chemical

properties are summarized in the table below, compiled from various sources.
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Property Value Reference(s)

Molecular Formula C₇H₁₆O [1][4][5]

Molar Mass 116.20 g/mol [1][4][5]

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Boiling Point 138-140 °C [1][3][5][6]

Melting Point -70 °C [1][5]

Density 0.829 g/mL at 25 °C [1][3][5]

Refractive Index (n20/D) 1.425 [1][2][3][5][6]

Water Solubility 32.4 g/L (20 °C) [1][5]

Flash Point 37 °C (99 °F) [1][2][5][7]

pKa 15.04 ± 0.20 (Predicted) [1]

Synthesis of Diisopropylcarbinol
Diisopropylcarbinol can be synthesized through two primary routes: the Grignard reaction and

the reduction of diisopropyl ketone.

Grignard Synthesis from Isobutyraldehyde
This method involves the reaction of isobutyraldehyde with an isopropyl Grignard reagent, such

as isopropylmagnesium bromide, followed by an aqueous workup.
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Isobutyraldehyde

Magnesium alkoxide
intermediate

1.

Isopropylmagnesium
bromide (in Ether) Diisopropylcarbinol

2.

Aqueous Workup
(e.g., H₃O⁺)

Diisopropyl Ketone

Diisopropylcarbinol

H₂, Catalyst
(e.g., Raney Nickel)
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Grignard Reagent Preparation

Reaction

Workup and Purification

Dry magnesium turnings and glassware

Add magnesium and anhydrous ether to a flask

Slowly add isopropyl bromide in ether

Cool the Grignard reagent

Add isobutyraldehyde dropwise with stirring

Allow the reaction to proceed to completion

Quench with saturated NH₄Cl solution

Separate the organic layer

Dry the organic layer (e.g., with MgSO₄)

Purify by distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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